Cas no 1128-46-7 (1,5-dihydro-4,1-benzothiazepin-2-one)
1128-46-7 structure
Product Name:1,5-dihydro-4,1-benzothiazepin-2-one
CAS No:1128-46-7
MF:C9H9NOS
MW:179.238860845566
CID:2609548
PubChem ID:10535349
Update Time:2025-04-21
1,5-dihydro-4,1-benzothiazepin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dihydro-4,1-benzothiazepin-2-one
- 1,5-Dihydro-4,1-benzothiazepin-2(3H)-one
- 1128-46-7
- SCHEMBL1762488
- JOGGWBCSSCRGPG-UHFFFAOYSA-N
- 3,5-dihydrobenzo[e][1,4]thiazepin-2(1H)-one
- 1,2,3,4-tetrahydro-2-oxo-4,1-benzthiazepine
- AKOS006279991
- Z1198161340
- 1,2,3,4 tetrahydro-2-oxo-4,1-benzthiazepine
- EN300-7542036
- 1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one
- DTXSID40441357
- 4,1-Benzothiazepin-2(3H)-one, 1,5-dihydro-
-
- Inchi: 1S/C9H9NOS/c11-9-6-12-5-7-3-1-2-4-8(7)10-9/h1-4H,5-6H2,(H,10,11)
- InChI Key: JOGGWBCSSCRGPG-UHFFFAOYSA-N
- SMILES: S1CC(NC2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 179.04048508g/mol
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 218-223 ºC
- Solubility: Slightly soluble (1.7 g/l) (25 º C),
1,5-dihydro-4,1-benzothiazepin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7542036-0.05g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-7542036-0.1g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 0.1g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-7542036-0.25g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 0.25g |
$216.0 | 2025-03-21 | |
| Enamine | EN300-7542036-0.5g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 0.5g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-7542036-1.0g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-7542036-2.5g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| Enamine | EN300-7542036-5.0g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 5.0g |
$1530.0 | 2025-03-21 | |
| Enamine | EN300-7542036-10.0g |
1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one |
1128-46-7 | 95.0% | 10.0g |
$2269.0 | 2025-03-21 | |
| Aaron | AR0082GK-50mg |
4,1-Benzothiazepin-2(3H)-one, 1,5-dihydro- |
1128-46-7 | 95% | 50mg |
$164.00 | 2025-02-14 | |
| Aaron | AR0082GK-100mg |
4,1-Benzothiazepin-2(3H)-one, 1,5-dihydro- |
1128-46-7 | 95% | 100mg |
$234.00 | 2025-02-14 |
1,5-dihydro-4,1-benzothiazepin-2-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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